Tungsten disulfide
Tungsten disulfide
The transformation of 2D materials in QDs form supplement excellent properties from their quantum confinement effects, surface-volume ratio, solubility, edge-effects, tunable PL, ease to functionalize and fluorescence properties. These 2D QDs are demanding to impart new dimension to the 2D nanosheets and in order to advance to next level, the better understanding of the properties, synthesis methods and applications of 2D QDs are needed. The exciting optical properties of the WS2 QDs such as strong excitonic absorption bands covering the visible region, excellent excitonic fluorescence, highly tunable PL, atomically-thin structure, molecular size, biocompatibility, easy functionalization, enhanced photostability, higher molar extinction coefficients and long-term photostability make them attractive candidates for optical sensing.
Tungsten disulfide is a sulfide salt.
Tungsten disulfide is a sulfide salt.
Brand Name:
Vulcanchem
CAS No.:
12138-09-9
VCID:
VC20943418
InChI:
InChI=1S/2S.W/q2*-2;
SMILES:
S=[W]=S
Molecular Formula:
S2W-4
Molecular Weight:
248.0 g/mol
Tungsten disulfide
CAS No.: 12138-09-9
Cat. No.: VC20943418
Molecular Formula: S2W-4
Molecular Weight: 248.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | The transformation of 2D materials in QDs form supplement excellent properties from their quantum confinement effects, surface-volume ratio, solubility, edge-effects, tunable PL, ease to functionalize and fluorescence properties. These 2D QDs are demanding to impart new dimension to the 2D nanosheets and in order to advance to next level, the better understanding of the properties, synthesis methods and applications of 2D QDs are needed. The exciting optical properties of the WS2 QDs such as strong excitonic absorption bands covering the visible region, excellent excitonic fluorescence, highly tunable PL, atomically-thin structure, molecular size, biocompatibility, easy functionalization, enhanced photostability, higher molar extinction coefficients and long-term photostability make them attractive candidates for optical sensing. Tungsten disulfide is a sulfide salt. |
|---|---|
| CAS No. | 12138-09-9 |
| Molecular Formula | S2W-4 |
| Molecular Weight | 248.0 g/mol |
| IUPAC Name | tungsten;disulfide |
| Standard InChI | InChI=1S/2S.W/q2*-2; |
| Standard InChI Key | OWRBHDYZJXBLLF-UHFFFAOYSA-N |
| SMILES | S=[W]=S |
| Canonical SMILES | [S-2].[S-2].[W] |
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